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Compound of Interest

Compound Name: Pentyl propyl ether

Cat. No.: B098462

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
pentyl propyl ether. The information presented is collated from data on structurally similar
ethers and established chemical safety principles. All quantitative data is summarized for
clarity, and detailed experimental protocols for key safety assessments are described.

Hazard Identification and Classification

Pentyl propyl ether is a flammable liquid and may cause irritation to the eyes, skin, and
respiratory tract.[1] As with other ethers, there is a potential for the formation of explosive
peroxides upon prolonged storage and exposure to air and light.[1][2][3] The toxicological
properties of many ethers are not fully investigated, warranting a cautious approach to
handling.[1]

Physical and Chemical Properties

The following table summarizes the known and estimated physical and chemical properties of
pentyl propyl ether and its related compounds.
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Property Value Source
Molecular Formula CsH1s0 [415]
Molecular Weight 130.23 g/mol [41[6]
Appearance Colorless liquid [1]
Boiling Point 142.2 °C @ 760 mmHg [4]
Melting Point -94 °C (estimate) [4]
Flash Point 30.8°C [4]
Autoignition Temperature 170 °C (for pentyl ether) [1]
Vapor Pressure 7.09 mmHg @ 25 °C [4]
Density 0.78 g/cm?3 [4]
Solubility Slightly soluble in water [2]

Elammability Data

Parameter Value Source
Flash Point 30.8 °C [4]
Autoignition Temperature 170 °C (for pentyl ether) [1]
Lower Explosion Limit 2.00 vol % (for pentyl ether) [1]
Upper Explosion Limit 8.00 vol % (for pentyl ether) [1]
NFPA Rating (estimated for Health: 1, Flammability: 2, o
pentyl ether) Instability: O

Toxicological Data

Specific LD50 and LC50 data for pentyl propyl ether are not readily available.[1] The following
summarizes the known toxicological effects based on related compounds.
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Exposure Route Effect Source
May cause respiratory tract

Inhalation irritation. Vapors may cause [11[3]
dizziness or drowsiness.

Skin Contact May cause skin irritation. [1]
May cause eye irritation,

Eye Contact ] [1]
redness, and pain.

) May cause irritation of the

Ingestion ) ] [1]
digestive tract.

Chronic Exposure No information found. [1]

Not listed by ACGIH, IARC,

Carcinogenicity
ether).

NTP, or CA Prop 65 (for pentyl [1]

Safe Handling and Storage
Personal Protective Equipment (PPE)

A thorough risk assessment should precede the handling of pentyl propyl ether to determine

the appropriate level of PPE. The following are general recommendations.

PPE Type

Specification

Eye Protection

Chemical safety goggles or a face shield.[1][7]
[8]

Skin Protection

Chemically resistant gloves (e.g., butyl rubber,
nitrile rubber with appropriate breakthrough
time).[9] Flame retardant and antistatic

protective clothing.

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood.[1] If exposure limits are
exceeded, use a NIOSH/MSHA approved

respirator.[10]

© 2025 BenchChem. All rights reserved.

3/10 Tech Support


https://pim-resources.coleparmer.com/sds/64655.pdf
https://cameochemicals.noaa.gov/report?key=CH3449
https://pim-resources.coleparmer.com/sds/64655.pdf
https://pim-resources.coleparmer.com/sds/64655.pdf
https://pim-resources.coleparmer.com/sds/64655.pdf
https://pim-resources.coleparmer.com/sds/64655.pdf
https://pim-resources.coleparmer.com/sds/64655.pdf
https://www.benchchem.com/product/b098462?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/64655.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://pesticidestewardship.org/personal-protective-equipment/components-of-personal-protective-equipment/
https://ehs.utk.edu/wp-content/uploads/2017/07/GS-050-Personal-Protective-Equipment-AppE-Glove-Selection-Guide.pdf
https://pim-resources.coleparmer.com/sds/64655.pdf
https://www.fishersci.com/store/msds?partNumber=AC410371000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Engineering Controls

Facilities should be equipped with an eyewash station and a safety shower.[1] Use explosion-
proof electrical, ventilating, and lighting equipment.[10]

Handling Procedures

o Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools.

Ground and bond containers and receiving equipment to prevent static discharge.

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of vapor or mist.[1]

Work in a well-ventilated area.[1]

Storage Requirements

o Store in a cool, dry, well-ventilated area away from incompatible substances such as
oxidizing agents and strong acids.[1]

o Keep containers tightly closed.

e On long-term storage, ethers can form explosive peroxides.[1] Containers should be dated
upon receipt and periodically tested for the presence of peroxides.

Experimental Protocols
Determination of Flash Point

The flash point of a volatile material is the lowest temperature at which its vapors will ignite in
the presence of an ignition source. A standard method for determining the flash point of pentyl
propyl ether is the Pensky-Martens Closed-Cup Method (ASTM D93).

Methodology:

» Abrass test cup is filled with the sample to a specified level.
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The cup is heated at a slow, constant rate.

A stirrer distributes the heat uniformly.

An ignition source is directed into the cup at regular intervals.

The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the liquid to ignite.

Peroxide Detection in Ethers

A common qualitative test for the presence of peroxides in ethers involves the use of potassium
iodide (KI).

Methodology:

Add 1-3 ml of the ether sample to an equal volume of a freshly prepared 10% potassium
iodide solution in a test tube.

e Shake the test tube for one minute.

» Avyellow to brown color indicates the presence of peroxides. The intensity of the color is
proportional to the concentration of peroxides.

 Alternatively, commercially available peroxide test strips can be used for a semi-quantitative
measurement.

Emergency Procedures
First Aid Measures

o Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical attention.[1]

o Skin: Remove contaminated clothing and flush skin with plenty of water for at least 15
minutes. Get medical attention if irritation develops.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Get medical aid immediately.[1]
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 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical attention.[1]

Fire Fighting Measures

o Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.

[1]
e Vapors are heavier than air and may travel to a source of ignition and flash back.[10]
» Containers may explode when heated.[1]

o Wear a self-contained breathing apparatus (SCBA) and full protective gear.[1]

Accidental Release Measures

o Eliminate all ignition sources.[11]

o Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a
suitable container for disposal.[1]

e Provide ventilation.[1]
 Avoid runoff into storm sewers and ditches.[1]

Visualizations
Safe Handling Workflow for Ethers

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pim-resources.coleparmer.com/sds/64655.pdf
https://pim-resources.coleparmer.com/sds/64655.pdf
https://www.fishersci.com/store/msds?partNumber=AC410371000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/64655.pdf
https://pim-resources.coleparmer.com/sds/64655.pdf
https://cameochemicals.noaa.gov/chemical/3449
https://pim-resources.coleparmer.com/sds/64655.pdf
https://pim-resources.coleparmer.com/sds/64655.pdf
https://pim-resources.coleparmer.com/sds/64655.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Handling Pentyl Propyl Ether

i

Review Safety Data Sheet (SDS)

i

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Chemical Resistant Gloves
- Lab Coat

i

Work in a Ventilated Area
(e.g., Fume Hood)

Check for Peroxides
(if container is old or has been opened)

Peroxides Detected?

Follow Peroxide Removal Protocol

Proceed with Experiment

Store Properly in a Cool, Dry, Well-Ventilated Area

Dispose of Waste According to Regulations

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of pentyl propyl ether.
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Peroxide Formation in Ethers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pentyl Propyl Ether: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098462#pentyl-propyl-ether-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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